Cas no 831218-37-2 (Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-)

Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)- structure
831218-37-2 structure
Product Name:Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-
CAS No:831218-37-2
MF:C6H5N5S
MW:179.202398061752
CID:677711
PubChem ID:21792123
Update Time:2025-04-19

Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-e]-1,2,4-triazine, 3-(methylthio)-
    • 3-methylsulfanylpyrazino[2,3-e][1,2,4]triazine
    • 831218-37-2
    • 3-(Methylsulfanyl)pyrazino[2,3-e][1,2,4]triazine
    • DTXSID70618131
    • Inchi: 1S/C6H5N5S/c1-12-6-9-4-5(10-11-6)8-3-2-7-4/h2-3H,1H3
    • InChI Key: LEKFDDZTDKGKGB-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C2C(N=CC=N2)=N1

Computed Properties

  • Exact Mass: 179.02656635g/mol
  • Monoisotopic Mass: 179.02656635g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 89.8Ų
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